Cas no 139563-29-4 (Lurasidone impurity E)

• Product Name: Lurasidone impurity E
• CAS No: 139563-29-4
• MF: C₂₈H₃₇ClN₄O₂S
• MW: 529.136984586716
• CID: 3163753
• PubChem ID: 51023632
• Update Time: 2025-04-21

Lurasidone impurity E Chemical and Physical Properties

Names and Identifiers

• Lurasidone impurity E
• 4,7-Methano-1H-isoindole-1,3(2H)-dione, 2-((2-((4-(1,2-benzisothiazol-3-yl)-1- piperazinyl)methyl)cyclohexyl)methyl)hexahydro-, monohydrochloride, (2(trans),3aalpha,4beta,7beta,7aalpha)-(-)-
• 2-[(2-{[4-(1,2-Benzothiazol-3-yl)piperazin-1-yl]methyl}cyclohexyl)methyl]hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione--hydrogen chloride (1/1)
• 139563-18-1
• DTXSID10930506
• 139563-29-4

• Inchi： 1S/C28H36N4O2S.ClH/c33-27-24-18-9-10-19(15-18)25(24)28(34)32(27)17-21-6-2-1-5-20(21)16-30-11-13-31(14-12-30)26-22-7-3-4-8-23(22)35-29-26;/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2;1H/t18-,19+,20-,21-,24+,25-;/m1./s1
• InChI Key： NEKCRUIRPWNMLK-MBTNCXEKSA-N
• SMILES： Cl.S1C2C=CC=CC=2C(=N1)N1CCN(CC1)C[C@H]1CCCC[C@@H]1CN1C([C@@H]2[C@H](C1=O)[C@H]1CC[C@@H]2C1)=O

Computed Properties

• Exact Mass: 528.2325753Da
• Monoisotopic Mass: 528.2325753Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 804
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85Ų